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Compound of Interest

1,7-Dioxa-4,10-
Compound Name: o
dithiacyclododecane

Cat. No.: B12647172

An In-Depth Technical Guide to 1,7-Dioxa-4,10-dithiacyclododecane

This technical guide provides essential information regarding the chemical compound 1,7-
Dioxa-4,10-dithiacyclododecane, tailored for researchers, scientists, and professionals in
drug development.

Core Compound Data

1,7-Dioxa-4,10-dithiacyclododecane is a heterocyclic compound with a 12-membered ring
containing two oxygen atoms and two sulfur atoms. The nomenclature specifies the positions of
these heteroatoms within the cyclododecane framework.

Quantitative Molecular Data

The fundamental molecular properties of 1,7-Dioxa-4,10-dithiacyclododecane are
summarized in the table below. This data is critical for analytical studies, reaction stoichiometry,
and material characterization.
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Property Value

Molecular Formula CsH1602S2[1][2]
Molecular Weight 208.341 g/mol [1]
CAS Registry Number 294-95-1[1][2]

Structural Information

The structural arrangement of 1,7-Dioxa-4,10-dithiacyclododecane is key to its chemical
behavior and potential applications. The name itself provides a logical map of the heteroatom
placement within the carbon-based ring structure.

Structural Relationship of 1,7-Dioxa-4,10-dithiacyclododecane

Heteroatom Key

Thia (Sulfur)
Oxa (Oxygen)

Cyclododecane Ring (12 members)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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